Cas no 52661-56-0 ((E)-3-(5-Nitrofuran-2-yl)acrylaldehyde)

(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde is a nitrofuran-based unsaturated aldehyde with significant utility in organic synthesis and pharmaceutical research. Its conjugated system, featuring both a nitro-substituted furan ring and an acrylaldehyde moiety, makes it a versatile intermediate for constructing heterocyclic compounds and bioactive molecules. The electron-withdrawing nitro group enhances reactivity, facilitating nucleophilic additions and cyclization reactions. This compound is particularly valuable in the development of antimicrobial and antiparasitic agents due to the inherent bioactivity of the nitrofuran scaffold. Its well-defined structure and synthetic accessibility ensure consistent performance in research applications, making it a reliable choice for medicinal chemistry and material science studies.

(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde structure

52661-56-0 structure

Product Name:(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde

CAS No:52661-56-0

MF:C₇H₅NO₄

MW:167.118901968002

MDL:MFCD00009762

CID:378174

PubChem ID:5462962

Update Time:2025-05-27

(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde Chemical and Physical Properties

Names and Identifiers

- (2E)-3-(5-nitro-2-furanyl)-2-Propenal
- (E)-3-(5-Nitro-2-furyl)acrylaldehyde
- (E)-3-(5-Nitrofuran-2-yl)acrylaldehyde
- 2-Propenal,3-(5-nitro-2-furanyl)-, (2E)-
- 3-(5-NITRO-2-FURYL)ACROLEIN
- 5-Nitrofuran-2-acrylaldehyde
- 5-Nitro-2-furanacrolein
- 5-Nitro-2-furylacrolein
- 5-Nitrofuryl-2-acrolein
- 2-Propenal, 3-(5-nitro-2-furanyl)-
- 2-FURANACROLEIN, 5-NITRO-
- 3-(5-Nitrofuran-2-yl)acrylaldehyde
- (E)-3-(5-nitrofuran-2-yl)prop-2-enal
- (2E)-3-(5-nitrofuran-2-yl)prop-2-enal
- 3-(5-Nitro-2-furyl)-2-propenal
- 3-(5-nitrofuran-2-y
- 52661-56-0
- 3-(5-nitrofuran-2-yl)prop-2-enal
- AMY7195
- NS00046615
- A870937
- MFCD00009762
- 4-17-00-04700 (Beilstein Handbook Reference)
- 1874-22-2
- CCA66156
- AKOS005131446
- J-517869
- EINECS 258-078-9
- EN300-7406673
- DTXSID101031099
- EINECS 217-499-8
- CCRIS 1541
- EN300-1855745
- CS-0158506
- DXWCZMGIIFEEPU-OWOJBTEDSA-N
- (E)?-?3-?(5-?Nitrofuran-?2-?yl)?acrylaldehyde
- Z1255395044
- D70748
- CHEMBL164282
- (E)-3-(5-nitro-furan-2-yl)-acrylaldehyde
- STR05391
- A813150
- (E)-3-(5-nitro-2-furyl)prop-2-enal
- BRN 0005494
- BBL023121
- STL284487
- DB-247222
- (2E)-3-(5-Nitro-2-furanyl)-2-propenal; (2E)-3-(5-nitro-2-furanyl)-2-propenal; (E)-3-(5-Nitro-2-furyl)acrolein; trans-3-(5-Nitro-2-furyl)acrolein;
- MDL： MFCD00009762
- Inchi： 1S/C7H5NO4/c9-5-1-2-6-3-4-7(12-6)8(10)11/h1-5H/b2-1+
- InChI Key： DXWCZMGIIFEEPU-OWOJBTEDSA-N
- SMILES： O1C(=CC=C1/C=C/C=O)[N+](=O)[O-]
- BRN： 0005494

Computed Properties

Exact Mass: 167.02185
Monoisotopic Mass: 167.022
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1
Topological Polar Surface Area: 76

Experimental Properties

Color/Form: No data avaiable
Density: 1.4±0.1 g/cm3
Melting Point: No data available
Boiling Point: 310.7±32.0°C at 760 mmHg
Flash Point: 141.7±25.1 °C
Refractive Index: 1.587
PSA: 73.35
LogP: 1.92310
Vapor Pressure: No data available

(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
Storage Condition：Inert atmosphere,Store in freezer, under -20°C

(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde Pricemore >>

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